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Compound of Interest

Compound Name: 3-iodo-9H-carbazole

Cat. No.: B187380 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Iodo-9H-carbazole is a heterocyclic aromatic compound with applications in organic

synthesis, materials science, and pharmaceutical research.[1][2] It serves as a building block in

the development of organic light-emitting diodes (OLEDs) and has been investigated for its

potential in medicinal chemistry.[1][2] Given its reactive nature and potential physiological

effects, a thorough understanding of its safety, toxicity, and proper handling procedures is

paramount for all personnel working with this chemical. This guide provides an in-depth

overview of the known hazards and recommended precautions to ensure a safe laboratory

environment.

Hazard Identification and Classification
3-Iodo-9H-carbazole is classified as a hazardous substance. The primary routes of exposure

are inhalation, ingestion, and skin or eye contact. Based on aggregated GHS (Globally

Harmonized System of Classification and Labelling of Chemicals) data, it presents several

health risks.

1.1 GHS Classification

The compound is consistently classified with the following hazard categories:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b187380?utm_src=pdf-interest
https://www.benchchem.com/product/b187380?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_IN_CB32565711.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB32565711_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_IN_CB32565711.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB32565711_EN.htm
https://www.benchchem.com/product/b187380?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b187380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acute Toxicity, Oral (Category 4)[3][4]

Skin Irritation (Category 2)[3][4][5]

Serious Eye Irritation (Category 2A)[3][4][5]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory tract irritation[3]

[4]

Some suppliers also include:

Skin Sensitization (Category 1)[6]

1.2 GHS Label Elements

The GHS label for 3-iodo-9H-carbazole includes the following:

Element Description

Pictogram

Signal Word Warning[3][5]

Hazard Statements

H302: Harmful if swallowed.[3] H315: Causes

skin irritation.[3][5] H317: May cause an allergic

skin reaction.[6] H319: Causes serious eye

irritation.[3][5] H335: May cause respiratory

irritation.[3]

Precautionary Statements

A comprehensive list of precautionary

statements is provided in the Handling and

Storage section of this guide.

Toxicity Profile
While specific quantitative toxicity data such as LD50 (Lethal Dose, 50%) or LC50 (Lethal

Concentration, 50%) values for 3-iodo-9H-carbazole are not readily available in public

literature or safety data sheets, the GHS classifications imply a moderate acute oral toxicity and

significant irritant properties. The parent compound, carbazole, is noted to have inconsistent
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toxicity data, and occupational exposure limits have not been established by major regulatory

bodies.[7] Due to the lack of detailed toxicological studies, this compound should be handled

with care, assuming it may have significant health effects.

Summary of Toxicological Hazards:

Hazard Description

Acute Oral Toxicity
Harmful if ingested.[3][4] Symptoms may include

nausea, vomiting, and abdominal pain.

Skin Irritation
Causes redness, itching, and inflammation upon

direct contact.[3][5]

Eye Irritation

Causes serious and potentially damaging eye

irritation.[3][5] Symptoms include redness, pain,

and blurred vision.

Respiratory Irritation

Inhalation of dust may irritate the nose, throat,

and respiratory tract, leading to coughing and

shortness of breath.[3][4]

Skin Sensitization

May cause an allergic skin reaction in

susceptible individuals upon repeated contact.

[6]

No detailed experimental protocols for the toxicological assessment of 3-iodo-9H-carbazole
were found in the public domain during the literature search for this guide.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 3-iodo-9H-carbazole is presented

below.
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Property Value Reference(s)

Molecular Formula C₁₂H₈IN [3]

Molecular Weight 293.11 g/mol

Appearance

White to off-white or light

yellow/orange crystal or

powder.

[2]

Melting Point 192-197 °C [2][5]

Boiling Point ~430.6 °C (Predicted) [5]

Storage Temperature

Room temperature or

refrigerated (4°C), protected

from light.

[6]

Safe Handling and Experimental Workflow
Strict adherence to safety protocols is mandatory when handling 3-iodo-9H-carbazole. The

following workflow outlines the key stages of handling this compound in a laboratory setting.

Caption: Safe handling workflow for 3-iodo-9H-carbazole.

4.1 Engineering Controls

Ventilation: Always handle 3-iodo-9H-carbazole in a well-ventilated area, preferably within a

chemical fume hood to minimize inhalation exposure.[5][8][9]

Eye Wash Stations and Safety Showers: Ensure that emergency eye wash stations and

safety showers are readily accessible and in close proximity to the workstation.[9]

4.2 Personal Protective Equipment (PPE)

The following PPE is mandatory when handling this compound:
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PPE Type Specification Rationale

Eye Protection

ANSI Z87.1-compliant safety

glasses with side shields or

chemical splash goggles.[10]

Protects against dust particles

and splashes, preventing

serious eye irritation.[4]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).[10]

Prevents skin contact,

irritation, and potential

sensitization.[4]

Skin and Body Protection

A flame-retardant lab coat,

long pants, and closed-toe

shoes.

Protects skin from accidental

contact.[8]

Respiratory Protection

If dust formation is

unavoidable and engineering

controls are insufficient, use a

NIOSH/MSHA-approved

respirator.[9]

Prevents inhalation and

respiratory tract irritation.[4]

4.3 Hygiene Measures

Wash hands thoroughly with soap and water after handling and before eating, drinking, or

smoking.[4][8]

Do not eat, drink, or smoke in laboratory areas.[4][8]

Contaminated work clothing should be removed and laundered separately before reuse.[5][8]

Emergency Procedures
5.1 First-Aid Measures
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Exposure Route First-Aid Protocol

Inhalation

Move the victim to fresh air and keep them at

rest in a position comfortable for breathing. If

symptoms persist or if the person feels unwell,

seek medical attention.[4][9]

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. If skin irritation or a rash occurs, seek

medical advice.[4][5][9]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes. If

eye irritation persists, get medical

advice/attention.[4][5][9]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Call a poison center or doctor if you

feel unwell.[4][9]

5.2 Fire-Fighting Measures

Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide. There is no restriction on the type of extinguisher that may be used.[8]

Specific Hazards: The compound is not considered a significant fire risk; however, containers

may burn.[8] Combustion may produce hazardous fumes of carbon oxides, nitrogen oxides,

and hydrogen iodide.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[9]

5.3 Accidental Release Measures

Personal Precautions: Evacuate personnel from the area. Avoid breathing dust and ensure

adequate ventilation. Wear appropriate PPE as described in section 4.2.[8][11]
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Environmental Precautions: Prevent the substance from entering drains or waterways.[8][11]

Containment and Cleanup: For small spills, sweep up the solid material, avoiding dust

generation, and place it in a suitable, labeled container for disposal.[9][11] Clean the spill

area thoroughly.

Storage and Disposal
6.1 Storage

Store in a tightly closed container in a dry, cool, and well-ventilated area.[5][6]

Keep in a dark place, protected from light.[2][6]

Store away from incompatible materials such as strong oxidizing agents.

6.2 Disposal

Dispose of contents and container in accordance with all local, regional, national, and

international regulations.

Waste material should be treated as hazardous. Do not dispose of it in household waste or

sewer systems.

Disclaimer: This document is intended as a guide and is not a substitute for a formal risk

assessment. All users should consult the most up-to-date Safety Data Sheet (SDS) provided by

the supplier before handling 3-iodo-9H-carbazole and adhere to all institutional safety

protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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Contact
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